Cas no 1805438-56-5 (Methyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate)

Methyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate is a fluorinated pyridine derivative with notable applications in pharmaceutical and agrochemical synthesis. Its structure incorporates both difluoromethyl and nitro functional groups, enhancing reactivity for selective transformations. The presence of fluorine atoms improves metabolic stability and bioavailability, making it valuable in drug development. The ester group at the 6-position offers versatility for further derivatization, enabling coupling reactions or hydrolysis to carboxylic acids. This compound serves as a key intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. Its well-defined purity and stability under controlled conditions ensure reliable performance in synthetic workflows.

Methyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate structure

1805438-56-5 structure

Product Name:Methyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate

CAS No:1805438-56-5

MF:C₉H₇F₃N₂O₄

MW:264.158092737198

CID:4883796

Update Time:2025-06-11

Methyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate
- Inchi： 1S/C9H7F3N2O4/c1-18-7(15)3-6-5(10)2-4(8(11)12)9(13-6)14(16)17/h2,8H,3H2,1H3
- InChI Key： CQPMWHJXTIQRRI-UHFFFAOYSA-N
- SMILES： FC1=CC(C(F)F)=C([N+](=O)[O-])N=C1CC(=O)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 323
XLogP3: 1.6
Topological Polar Surface Area: 85

Methyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029033993-250mg	Methyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate	1805438-56-5	95%	250mg	$940.80	2022-04-01
Alichem	A029033993-500mg	Methyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate	1805438-56-5	95%	500mg	$1,853.50	2022-04-01
Alichem	A029033993-1g	Methyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate	1805438-56-5	95%	1g	$2,923.95	2022-04-01

Methyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate Related Literature

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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
2. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
3. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381

Additional information on Methyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate

Methyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate: A Comprehensive Overview

The compound Methyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate, identified by the CAS number 1805438-56-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and material engineering.

Recent studies have highlighted the importance of fluorinated compounds like Methyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate in enhancing the stability and reactivity of chemical systems. The presence of multiple fluorine atoms in its structure contributes to its exceptional electronic properties, making it a valuable component in the development of novel materials. Researchers have explored its role in the synthesis of high-performance polymers and its potential as a precursor for advanced organic electronics.

The synthesis of Methyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate involves a series of intricate chemical reactions, including nucleophilic substitutions and electrophilic aromatic substitutions. These processes require precise control over reaction conditions to ensure optimal yields and purity. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, making large-scale production more feasible.

In terms of applications, this compound has shown promise in the pharmaceutical industry, particularly in drug design and development. Its unique electronic properties make it an ideal candidate for use as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. Additionally, its ability to act as a versatile building block in organic synthesis has expanded its utility across multiple disciplines.

The structural integrity of Methyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate is further enhanced by the presence of a nitro group, which imparts additional functional versatility to the molecule. This feature has been exploited in recent studies to develop novel sensors and detection systems for environmental monitoring. The compound's ability to undergo specific chemical transformations under controlled conditions has also made it a valuable tool in green chemistry practices.

Furthermore, the integration of this compound into nanotechnology applications has opened new avenues for material innovation. Its use as a precursor in the fabrication of nanostructured materials has demonstrated potential for advancements in energy storage devices and electronic components. Researchers have reported significant progress in utilizing this compound to create high-capacity batteries and lightweight composites.

In conclusion, Methyl 3-(difluoromethyl)-5-fluoro-2-nitropyridine-6-acetate stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across diverse industries. With ongoing research and development efforts, this compound is poised to play an increasingly pivotal role in shaping the future of materials science and pharmaceutical innovation.